![molecular formula C11H12Cl2N2 B11925863 3-(Bis(2-chloroethyl)amino)benzonitrile CAS No. 24813-12-5](/img/structure/B11925863.png)
3-(Bis(2-chloroethyl)amino)benzonitrile
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Overview
Description
3-(Bis(2-chloroethyl)amino)benzonitrile is a chemical compound with the molecular formula C11H12Cl2N2. It is known for its applications in various fields, including chemistry, biology, and medicine. The compound is characterized by the presence of a benzonitrile group and two 2-chloroethyl groups attached to an amino group.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(Bis(2-chloroethyl)amino)benzonitrile typically involves the reaction of benzonitrile with bis(2-chloroethyl)amine. The reaction is carried out under controlled conditions to ensure the desired product is obtained with high purity. Common reagents used in this synthesis include solvents like dichloromethane and catalysts such as triethylamine.
Industrial Production Methods
In industrial settings, the production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction parameters to achieve high yields. The compound is then purified using techniques like distillation and recrystallization.
Chemical Reactions Analysis
Types of Reactions
3-(Bis(2-chloroethyl)amino)benzonitrile undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form different products depending on the oxidizing agent used.
Reduction: Reduction reactions can lead to the formation of amines and other derivatives.
Substitution: The chloroethyl groups can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents like lithium aluminum hydride and sodium borohydride are often used.
Substitution: Nucleophiles such as sodium hydroxide and ammonia are employed in substitution reactions.
Major Products Formed
The major products formed from these reactions include various amines, nitriles, and substituted benzonitriles, depending on the specific reaction conditions and reagents used.
Scientific Research Applications
3-(Bis(2-chloroethyl)amino)benzonitrile has several applications in scientific research:
Chemistry: It is used as a reagent in organic synthesis and as an intermediate in the production of other chemical compounds.
Biology: The compound is studied for its potential biological activities, including its effects on cellular processes.
Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the treatment of certain diseases.
Industry: It is used in the manufacture of pharmaceuticals, agrochemicals, and other industrial products.
Mechanism of Action
The mechanism of action of 3-(Bis(2-chloroethyl)amino)benzonitrile involves its interaction with molecular targets in cells. The compound can form covalent bonds with nucleophilic sites in proteins and DNA, leading to changes in cellular functions. The pathways involved in its action include the inhibition of specific enzymes and the disruption of cellular signaling processes.
Comparison with Similar Compounds
Similar Compounds
- 3-(Bis(2-chloroethyl)amino)benzamide
- 3-(Bis(2-chloroethyl)amino)benzoic acid
- 3-(Bis(2-chloroethyl)amino)benzaldehyde
Uniqueness
3-(Bis(2-chloroethyl)amino)benzonitrile is unique due to its specific structure, which allows it to interact with a wide range of molecular targets. Its chloroethyl groups make it particularly reactive in substitution reactions, and its benzonitrile group provides stability and specificity in its interactions.
This compound’s versatility and reactivity make it a valuable tool in various scientific and industrial applications.
Properties
CAS No. |
24813-12-5 |
---|---|
Molecular Formula |
C11H12Cl2N2 |
Molecular Weight |
243.13 g/mol |
IUPAC Name |
3-[bis(2-chloroethyl)amino]benzonitrile |
InChI |
InChI=1S/C11H12Cl2N2/c12-4-6-15(7-5-13)11-3-1-2-10(8-11)9-14/h1-3,8H,4-7H2 |
InChI Key |
BJHSIFWFTJDBDC-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC(=C1)N(CCCl)CCCl)C#N |
Origin of Product |
United States |
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